Cas no 2034246-34-7 (N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide
• CAS No: 2034246-34-7
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5550064
• PubChem ID: 91817034
• Update Time: 2025-10-22

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide
• 2034246-34-7
• AKOS025323351
• N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide
• F6514-1719
• N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)cyclohex-3-enecarboxamide

• Inchi： 1S/C16H22N2O3/c1-12-10-14(21-2)11-15(19)18(12)9-8-17-16(20)13-6-4-3-5-7-13/h3-4,10-11,13H,5-9H2,1-2H3,(H,17,20)
• InChI Key： QNUNCTRWCGFKKW-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)NCCN1C(C=C(C=C1C)OC)=O

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide

Comprehensive Analysis of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide (CAS No. 2034246-34-7)

The compound N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide (CAS No. 2034246-34-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a pyridinone core with a cyclohexene carboxamide moiety. This hybrid structure positions it as a promising candidate for exploring novel therapeutic pathways, particularly in targeted drug design and enzyme modulation.

Recent advancements in small-molecule drug discovery have highlighted the importance of compounds like 2034246-34-7, which exhibit dual functional groups capable of interacting with multiple biological targets. Researchers are particularly intrigued by its potential kinase inhibitory properties, a hot topic in oncology and inflammatory disease research. The presence of both hydrogen bond donors/acceptors and lipophilic regions in its structure aligns with current trends in developing orally bioavailable drugs with improved pharmacokinetic profiles.

The 4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl segment of the molecule shares structural similarities with known NAD(P)H mimetics, suggesting possible applications in redox biochemistry. Meanwhile, the cyclohex-3-ene-1-carboxamide portion introduces conformational constraints that may enhance target selectivity - a key consideration in modern precision medicine approaches. Computational studies indicate this compound could serve as a valuable pharmacophore scaffold for fragment-based drug discovery.

From a synthetic chemistry perspective, CAS 2034246-34-7 presents interesting challenges and opportunities. The enamine-carboxamide linkage offers potential for diverse derivatization, while the electron-rich pyridinone system may participate in various catalytic transformations. These features make it relevant to contemporary discussions about green chemistry and atom-economical synthesis, as researchers seek more sustainable methods to construct complex heterocycles.

Analytical characterization of this compound requires sophisticated techniques due to its chiral centers and conformational flexibility. Modern LC-MS/MS methods and NMR spectroscopy are essential for quality control, especially given the growing regulatory emphasis on genotoxic impurity control in pharmaceutical intermediates. The compound's UV absorption profile also makes it suitable for photophysical studies, connecting it to emerging research in fluorescent probes for biological imaging.

In formulation science, the lipophilicity/hydrophilicity balance of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide presents interesting challenges for drug delivery optimization. Its potential for prodrug development is being explored, particularly in relation to improving blood-brain barrier penetration - a major focus area in CNS drug development. These aspects make it relevant to current searches about nanocarrier systems and controlled release technologies.

The safety profile of 2034246-34-7 remains under investigation, with preliminary studies suggesting it may belong to newer classes of low-toxicity scaffolds. This aligns with the pharmaceutical industry's shift toward benign-by-design molecules, reducing environmental impact while maintaining efficacy. Such characteristics make it pertinent to discussions about sustainable pharmaceuticals and green drug development - topics receiving increasing attention in scientific literature and patent filings.

Patent landscapes reveal growing interest in pyridinone derivatives like CAS 2034246-34-7, particularly for applications in metabolic disorders and age-related diseases. Its structural features show potential for addressing protein misfolding issues, connecting it to cutting-edge research on molecular chaperones and proteostasis regulators. These connections position the compound at the intersection of multiple trending research areas in medicinal chemistry.

From a commercial perspective, the synthesis and supply of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]cyclohex-3-ene-1-carboxamide reflect broader shifts toward custom synthesis services and building block diversification. The compound's complexity makes it a valuable case study for discussions about scale-up challenges in process chemistry, particularly regarding stereochemical purity maintenance during large-scale production.

Future research directions for this compound likely include detailed structure-activity relationship studies and exploration of its polypharmacology potential. The growing understanding of allosteric modulation in drug discovery suggests this molecule's unique architecture may enable novel mechanisms of action. Such investigations would contribute valuable data to ongoing debates about molecular complexity versus drug-likeness in contemporary lead optimization strategies.